Cas no 523981-54-6 (1-[(5-ethylthiophen-2-yl)methyl]piperazine)

• Product Name: 1-[(5-ethylthiophen-2-yl)methyl]piperazine
• CAS No: 523981-54-6
• MF: C₁₁H₁₈N₂S
• MW: 210.339021205902
• MDL: MFCD05189251
• CID: 879813
• Update Time: 2026-04-29

1-[(5-ethylthiophen-2-yl)methyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-((5-Ethylthiophen-2-yl)methyl)piperazine
• 1-[(5-ethyl-2-thienyl)methyl]piperazine(SALTDATA: FREE)
• 1-[(5-Ethylthien-2-yl)methyl]piperazine
• AC1MZXI8
• ALBB-002162
• BBL017947
• CTK6D1861
• MolPort-004-338-824
• SBB046801
• STK502478
• 1-[(5-ethylthiophen-2-yl)methyl]piperazine

• MDL： MFCD05189251
• Inchi： InChI=1S/C11H18N2S/c1-2-10-3-4-11(14-10)9-13-7-5-12-6-8-13/h3-4,12H,2,5-9H2,1H3
• InChI Key： PJDNHMNFKBAHHY-UHFFFAOYSA-N
• SMILES： CCC1=CC=C(CN2CCNCC2)S1

Computed Properties

• Exact Mass: 210.11924
• Monoisotopic Mass: 210.119
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.5A^2

Experimental Properties

• PSA: 15.27